Bapta-AM
Overview
Description
Bapta-AM is a cell-permeant chelator that is highly selective for Ca2+ over Mg2+. It can be used to control the level of intracellular Ca2+ . It inhibits free radical-mediated toxicity, enhances apoptosis in non-neuronal cells, and protects neurons from ischemic damage .
Synthesis Analysis
Bapta-AM is a derivative of BAPTA, a calcium-selective chelator. Its basic chelating unit is similar to EGTA, but two aliphatic nitrogen atoms are replaced by aromatic nitrogen atoms. Therefore, BAPTA is not protonated at physiological pH .
Molecular Structure Analysis
The empirical formula of Bapta-AM is C34H40N2O18, and its molecular weight is 764.68 . The SMILES string representation of its structure is CC(=O)OCOC(=O)CN(CC(=O)OCOC(C)=O)c1ccccc1OCCOc2ccccc2N(CC(=O)OCOC(C)=O)CC(=O)OCOC(C)=O .
Chemical Reactions Analysis
Bapta-AM is a membrane-permeable form of BAPTA. It can be loaded into a wide variety of cells, where it is hydrolyzed by cytosolic esterases and is trapped intracellularly as the active chelator BAPTA .
Physical And Chemical Properties Analysis
Bapta-AM is a powder with an assay of ≥95% (HPLC). It should be stored at a temperature of −20°C .
Scientific Research Applications
Intracellular Calcium Control
BAPTA-AM is a cell-permeant chelator, which is highly selective for Ca2+ over Mg2+. It can be used to control the level of intracellular Ca2+. BAPTA is more selective for Ca2+ than EDTA and EGTA, and its metal binding is also less sensitive to pH .
Cell Viability and Proliferation
BAPTA-AM is used in cell viability and proliferation studies. It is used to detect and image cellular ions with ion indicators .
Inhibition of PFKFB3
BAPTA-AM has been found to directly inhibit 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3) activity, a previously unknown effect of BAPTA-AM. This inhibition impairs cellular metabolism and ultimately compromises the survival of MCL-1-dependent cancer cells .
Reduction of Cleaved Caspase-3 Elevation
BAPTA-AM has been used to reduce the elevation of cleaved caspase-3 .
Inhibition of ROS Production and Caspase-8 Activation
BAPTA-AM has been used to block cell death, inhibit ROS (reactive oxygen species) production, and inhibit caspase-8 activation .
Control of Intracellular Ca2+ Concentration During Seizure Induction
BAPTA-AM has been used to exclude the effect of changes in intracellular Ca2+ concentration during seizure induction .
Mechanism of Action
Target of Action
Bapta-AM is a cell-permeable calcium chelator . It is highly selective for calcium ions (Ca2+) over magnesium ions (Mg2+), and it is used to control the level of intracellular Ca2+ . The primary targets of Bapta-AM are intracellular calcium ions, which play crucial roles in various cellular processes, including signal transduction, muscle contraction, and cell death .
Mode of Action
Bapta-AM enters the cell in its esterified form and is then hydrolyzed by intracellular esterases to yield BAPTA, which is the active chelating agent . This agent binds to Ca2+ ions, thereby reducing the concentration of free Ca2+ ions in the cell . By chelating intracellular Ca2+,
Safety and Hazards
Future Directions
Bapta-AM has been used in research to study its effects on various cellular processes. For instance, it has been used to study the inhibitory effects on Cd2±induced cell oxidative stress and cytotoxicity . It has also been used to study its effects on ferroptotic death in SH-SY5Y neuroblastoma cells .
properties
IUPAC Name |
acetyloxymethyl 2-[N-[2-(acetyloxymethoxy)-2-oxoethyl]-2-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]phenoxy]ethoxy]anilino]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H40N2O18/c1-23(37)47-19-51-31(41)15-35(16-32(42)52-20-48-24(2)38)27-9-5-7-11-29(27)45-13-14-46-30-12-8-6-10-28(30)36(17-33(43)53-21-49-25(3)39)18-34(44)54-22-50-26(4)40/h5-12H,13-22H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJIYWYAMZFVECX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCOC(=O)CN(CC(=O)OCOC(=O)C)C1=CC=CC=C1OCCOC2=CC=CC=C2N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H40N2O18 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60274361 |
Source
|
| Record name | BAPTA-AM | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60274361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
764.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bapta-AM | |
CAS RN |
126150-97-8 |
Source
|
| Record name | BAPTA-AM | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60274361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-Bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acidtetrakis(acetoxymethyl)ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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